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Compound of Interest

Compound Name: Benz-13C6-aldehyde
CAS No.: 153489-14-6
Cat. No.: B1278368
Get Quote
. J

Part 1: Executive Safety Directive (Immediate Action)

CRITICAL DISTINCTION: Benz-13C6-aldehyde is a STABLE ISOTOPE compound. It is NOT
RADIOACTIVE.[1]

Do NOT dispose of this material in radioactive waste streams (Low-Level Waste/LLW). Doing
so will result in significant regulatory non-compliance, unnecessary disposal costs (approx.
100x higher than chemical waste), and potential rejection by waste management vendors.

Regulatory Classification (US EPA):
¢ RCRA Code:U019 (Commercial Chemical Product - Toxic/Ignitable)
e Primary Hazard: Combustible Liquid (Class Il1A), Target Organ Toxicity (CNS).

e Secondary Hazard: Formation of pressure-generating oxidation products (Benzoic
acid/Perbenzoic acid) upon prolonged air exposure.

Part 2: Hazard Assessment & Chemical Fate
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To dispose of Benz-13C6-aldehyde safely, you must understand its lifecycle. Unlike standard
solvents, benzaldehyde derivatives undergo autoxidation—a radical chain reaction with
atmospheric oxygen.

The "Old Bottle" Risk

If the bottle has been opened and stored for >6 months without an inert atmosphere
(Argon/Nitrogen), it likely contains Benzoic Acid (white crystals) and potentially Perbenzoic Acid
(unstable intermediate).

Mechanism of Hazard: While less volatile than ether peroxides, the accumulation of perbenzoic
acid creates a reactive environment. The "crust" around the cap is not just an impurity; it is a
friction hazard.

Benz-13C6-aldehyde Net Result
(Liquid)

Initiation (Light/Heat)

Benzoyl Radical Propagation > Perbenzoic Acid
_______________ P> Intermediate (Unstable Oxidizer)
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Reaction with Benzoic Acid-13C6
Aldehyde (Crystalline Solid)

Figure 1: Autoxidation pathway of Benzaldehyde.[2][3][4] The formation of Perbenzoic Acid
(red) presents a transient stability risk in aged samples.

Part 3: Physical & Regulatory Data[5]

Verify these parameters against your specific Certificate of Analysis (CoA).
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Parameter Value Operational Implication

Use unlabeled CAS for general
CAS Number 100-52-7 (Unlabeled) waste profiling unless isotope
tracking is required.

Combustible. Do not discard in
) "Flammable Solvents" (Flash
Flash Point 62—-64 °C (145 °F)
<60°C) unless approved by

EHS.

High boiler; not suitable for
Boiling Point 178 °C rotary evaporation recovery

without high vacuum.

Do not pour down the drain. It
Water Solubility Slight (< 1%) will form a toxic separate
phase in water traps.

Listed hazardous waste. Must
RCRA Code uo19 be manifested if discarded as

unused product.

Part 4: Disposal Workflow & Decision Logic

Do not blindly discard. Stable isotopes are high-value assets. If the material is chemically pure,
it should be reclaimed or transferred.[5]
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START. Benz-13C6-aldehyde
Disposal Request

Is the container
factory sealed?

OPTION A: Asset Recovery
Contact Vendor/Colleagues
(High Value)

Visual Inspection:
White crystals/solids?

Yes (Solids present)

Test for Peroxides
(KI Starch Paper)

Positive (>100 ppm)? No (Clear liquid)

Reduction Protocol
(Add 10% NaHSO3)

OPTION B: Chemical Waste
Stream: Non-Halogenated
Organic Solvents

Label: '‘Contains Benz-13C6'
'NO RADIOACTIVITY'

Click to download full resolution via product page

Figure 2: Decision matrix for determining recovery vs. destruction pathways.
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Part 5: Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Stabilization

Applicable if the bottle contains white solids (Benzoic acid) or is >1 year old.
» Peroxide Test: Dip a starch-iodide strip into the liquid.
o No Color Change: Proceed to Phase 2.

o Blue/Purple: Peroxides present.[3][4][6] Add 10% Sodium Bisulfite (NaHSO3) solution or a
reducing agent (ferrous salt) to the bottle. Shake gently and let stand for 30 minutes.
Retest.

« Solubilization: If the bottle is encrusted with benzoic acid crystals, do not force the cap open
if it is stuck. Dissolve the crust by applying a small amount of ethanol or acetone externally to
the thread gap.

Phase 2: Packaging & Segregation

o Primary Container: Keep in the original amber glass bottle if possible. Benzaldehyde is light-
sensitive; clear glass accelerates degradation.

e Waste Stream Selection:
o Correct: Non-Halogenated Organic Solvents (e.g., waste acetone, ethanol, toluene).[7]
o Incorrect: Acid Waste (Reaction risk), Oxidizer Waste (Fire risk), Radioactive Waste.

» Bulking: You may pour Benz-13C6-aldehyde into a larger solvent waste carboy (e.g., "Red
Can") only if the carboy is rated for combustibles and contains compatible solvents.

Phase 3: Labeling (The "Trust" Factor)

Waste handlers often panic when they see chemical formulas with numbers like "13C". You
must preempt this.

o Standard Label: "Hazardous Waste - Benzaldehyde."

o Supplementary Label: Affix a bright green or yellow sticker reading:
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STABLE ISOTOPE (Carbon-13). NON-RADIOACTIVE. Contains no alpha/beta/gamma

emitters.

Part 6: Emergency Response (Spill Control)

Scenario: 100mL bottle breakage in the lab.

e Evacuate & Ventilate: Benzaldehyde has a potent, almond-like odor that can cause
respiratory distress and dizziness (CNS depression) at high concentrations. Clear the

immediate area.[8]
o PPE: Nitrile gloves (double gloved) and chemical safety goggles.
» Containment:
o Do NOT use paper towels (combustible surface area increase).
o Use vermiculite or clay-based absorbents (Kkitty litter).
o If available, use a "Solvent Spill Kit" activated charcoal pad.

o Cleanup: Scoop absorbed material into a wide-mouth jar. Label as "Debris contaminated with
Benzaldehyde (U019)."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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